Cas no 1696311-29-1 (2-(4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid)

• Product Name: 2-(4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• CAS No: 1696311-29-1
• MF: C₂₅H₂₂ClNO₄
• MW: 435.899486064911
• CID: 5991119
• PubChem ID: 103663775
• Update Time: 2025-08-02

2-(4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-658155
• 1696311-29-1
• 2-(4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C25H22ClNO4/c1-2-25(23(28)29,16-11-13-17(26)14-12-16)27-24(30)31-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-14,22H,2,15H2,1H3,(H,27,30)(H,28,29)
• InChI Key： SPBRVOOZBAGXSI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 435.1237359g/mol
• Monoisotopic Mass: 435.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

Research Brief on 2-(4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid (CAS: 1696311-29-1)

The compound 2-(4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid (CAS: 1696311-29-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and chlorophenyl moiety, serves as a critical intermediate in peptide synthesis and drug development. Its unique structural features make it a valuable tool for researchers exploring novel therapeutic agents and biochemical pathways.

Recent studies have highlighted the role of this compound in the synthesis of peptide-based drugs, particularly those targeting protein-protein interactions. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions. The presence of the chlorophenyl group further enhances the compound's utility in the development of bioactive molecules with improved pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid as a key building block for the synthesis of novel protease inhibitors. The study demonstrated that the compound's structural rigidity and hydrophobic characteristics contributed to the enhanced binding affinity of the resulting inhibitors to their target enzymes. These findings underscore the potential of this molecule in the design of next-generation therapeutics for diseases such as cancer and viral infections.

Another significant application of this compound was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters, where it was employed in the development of peptide-based vaccines. The researchers leveraged the Fmoc-protected amino acid derivative to construct immunogenic peptides capable of eliciting robust immune responses. The study highlighted the compound's compatibility with automated peptide synthesizers, making it a practical choice for large-scale vaccine production.

Beyond its applications in drug development, 2-(4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid has also been investigated for its potential in materials science. A 2023 study in ACS Applied Materials & Interfaces explored its use in the fabrication of self-assembling peptide hydrogels. The researchers found that the compound's amphiphilic nature and ability to form stable β-sheet structures made it an excellent candidate for creating biocompatible materials for tissue engineering and drug delivery systems.

In conclusion, the compound 2-(4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid (CAS: 1696311-29-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis and drug development to materials science, highlighting its broad utility. Ongoing research continues to uncover new possibilities for this molecule, solidifying its importance in advancing scientific and medical innovations.